(1,3-diphenyl-2-imidazolidinyl)methanol

• IUPAC Name: (1,3-diphenylimidazolidin-2-yl)methanol
• InChI: InChI=1S/C16H18N2O/c19-13-16-17(14-7-3-1-4-8-14)11-12-18(16)15-9-5-2-6-10-15/h1-10,16,19H,11-13H2
• InChI Key: JIISASVOMBLSCP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(N1C2=CC=CC=C2)CO)C3=CC=CC=C3
• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol

Description

• "(1,3-diphenyl-2-imidazolidinyl)methanol" belongs to the class of imidazole derivatives, which are significant due to their varied applications in chemical reactions and molecular structure studies.

Synthesis Analysis

• Imidazole derivatives, like "(1,3-diphenyl-2-imidazolidinyl)methanol", can be synthesized through reactions involving carbonyl compounds with lithio-imidazole or acyl-imidazoles with organometallic reagents or sodium borohydride (Ohta, Hayakawa, Nishimura, & Okamoto, 1987).

Molecular Structure Analysis

• The molecular structure of related compounds involves crystallization in specific systems, indicating a stable molecular configuration (Naveen et al., 2015).

Chemical Reactions and Properties

• Imidazole derivatives participate in various chemical reactions, including asymmetric additions and catalytic transformations (Arai, Tsuchiya, & Matsumura, 2015).
• These compounds exhibit photochemical properties, like increased fluorescence in polar solvents like methanol (Lin, Rivett, & Wilshire, 1977).

Physical Properties Analysis

• The crystal and molecular structure studies provide insights into the physical properties of similar compounds, highlighting aspects like conformation and hydrogen bonding patterns (Naveen et al., 2015).

Future Directions

Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed, such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.